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Compound of Interest

Compound Name: 3-methoxypent-1-yne

Cat. No.: B6264351 Get Quote

In-Depth Technical Guide: 3-Methoxypent-1-yne
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available information on

3-methoxypent-1-yne. It is important to note that while chemical identifiers and computed

properties are well-documented, specific experimental data for this compound, including

synthesis protocols and spectroscopic analyses, are not readily available in published

literature. Therefore, this guide presents a representative experimental protocol and

hypothetical data based on established principles of organic chemistry for compounds of a

similar nature.

Chemical Identifiers and Properties
3-Methoxypent-1-yne is an organic compound featuring a terminal alkyne and an ether

functional group. Its unique structure makes it a potential building block in organic synthesis.

Core Identifiers
A comprehensive list of identifiers for 3-methoxypent-1-yne has been compiled from various

chemical databases.
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Identifier Type Value Source

CAS Number 174401-95-7
European Chemicals Agency

(ECHA)[1]

IUPAC Name 3-methoxypent-1-yne
LexiChem 2.6.6 (PubChem

release 2019.06.18)[1]

Molecular Formula C6H10O PubChem[1]

SMILES CCC(C#C)OC
OEChem 2.3.0 (PubChem

release 2024.12.12)[1]

InChI
InChI=1S/C6H10O/c1-4-6(5-

2)7-3/h1,6H,5H2,2-3H3

InChI 1.0.5 (PubChem release

2019.06.18)[1]

InChIKey
UNAXZJARXXCLJO-

UHFFFAOYSA-N

InChI 1.0.5 (PubChem release

2019.06.18)[1]

PubChem CID 23366185 PubChem

Predicted Physicochemical Properties
The following table summarizes the computed physicochemical properties of 3-methoxypent-
1-yne. These values are predictions and have not been experimentally verified.

Property Predicted Value Source

Molecular Weight 98.14 g/mol
PubChem 2.1 (PubChem

release 2021.05.07)[1]

XLogP3 1.1
XLogP3 3.0 (PubChem

release 2019.06.18)[1]

Topological Polar Surface Area 9.2 Å²
Cactvs 3.4.6.11 (PubChem

release 2019.06.18)[1]

Monoisotopic Mass 98.073164938 Da
PubChem 2.1 (PubChem

release 2021.05.07)[1]

Complexity 77.4
Cactvs 3.4.6.11 (PubChem

release 2019.06.18)[1]
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Representative Experimental Protocols
Due to the absence of specific published experimental procedures for 3-methoxypent-1-yne, a

representative protocol for its synthesis via the Williamson ether synthesis is provided below.

This method is a general and widely used approach for the preparation of ethers.[2][3][4][5]

Synthesis of 3-Methoxypent-1-yne via Williamson Ether
Synthesis
This procedure outlines the synthesis of 3-methoxypent-1-yne from pent-1-yn-3-ol and a

methylating agent.

Materials:

Pent-1-yn-3-ol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

Methyl iodide (CH3I)

Saturated aqueous ammonium chloride (NH4Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO4)

Argon or Nitrogen gas supply

Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, a dropping funnel, and a reflux condenser under an inert atmosphere (argon or

nitrogen) is charged with a suspension of sodium hydride (1.1 equivalents) in anhydrous

THF.

The suspension is cooled to 0 °C in an ice bath.
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A solution of pent-1-yn-3-ol (1.0 equivalent) in anhydrous THF is added dropwise to the

stirred suspension via the dropping funnel over a period of 30 minutes, ensuring the internal

temperature does not exceed 5 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for 1 hour.

The mixture is then cooled back to 0 °C, and methyl iodide (1.2 equivalents) is added

dropwise.

The reaction is stirred at room temperature for 12-18 hours and monitored by thin-layer

chromatography (TLC) for the disappearance of the starting alcohol.

Upon completion, the reaction is quenched by the slow, dropwise addition of a saturated

aqueous solution of ammonium chloride.

The resulting mixture is transferred to a separatory funnel, and the aqueous layer is

extracted three times with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

The crude product is purified by fractional distillation or column chromatography on silica gel

to yield pure 3-methoxypent-1-yne.

Hypothetical Characterization Data
The following table presents hypothetical data that would be expected from the characterization

of the synthesized 3-methoxypent-1-yne.
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Analysis Expected Results

Appearance Colorless liquid

Yield 60-80%

Boiling Point (Predicted) ~100-120 °C

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 3.8-4.0 (m, 1H, CH-O), 3.4 (s, 3H, O-

CH₃), 2.2 (s, 1H, C≡CH), 1.7-1.9 (m, 2H, CH₂),

1.0 (t, 3H, CH₃)

¹³C NMR (CDCl₃, 100 MHz)
δ (ppm): ~83 (C≡CH), ~75 (C≡CH), ~70 (CH-O),

~56 (O-CH₃), ~25 (CH₂), ~10 (CH₃)

IR (neat, cm⁻¹)

~3300 (s, ≡C-H stretch), ~2950 (m, sp³ C-H

stretch), ~2100 (w, C≡C stretch), ~1100 (s, C-O

stretch)[6][7][8][9][10]

Mass Spec (EI, m/z)
M⁺ at 98, fragments corresponding to loss of

CH₃, OCH₃, and C₂H₅.[11][12][13][14][15]

Visualizations
The following diagrams illustrate a general experimental workflow and a common reaction

pathway relevant to 3-methoxypent-1-yne.

Experimental Workflow for Synthesis and
Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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